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Compound of Interest
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Cat. No.: B1170723 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical component of operational excellence

and environmental responsibility. This guide provides detailed, step-by-step procedures for the

proper disposal of Amphyl®, a common phenolic disinfectant, to ensure the safety of

laboratory personnel and adherence to regulatory standards.

I. Understanding Amphyl and Phenolic Disinfectants
Amphyl is a brand of disinfectant that falls under the category of phenolic compounds. Due to

their chemical nature, phenolic disinfectants require specific disposal methods to mitigate

potential environmental and health hazards.[1] Improper disposal can lead to contamination of

water systems and harm to aquatic life.[2] Therefore, it is imperative to follow established

protocols for waste management.

II. Disposal Procedures for Liquid Amphyl
The disposal of liquid Amphyl, both in its concentrated and diluted forms, must be handled

with care. The following steps outline the recommended procedures based on waste

characteristics.

A. Unused or Expired Amphyl Concentrate

Undiluted Amphyl concentrate may be classified as hazardous waste.[3]
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Step 1: Waste Identification

Treat any unused or expired Amphyl concentrate as a hazardous chemical waste.

Step 2: Containment

Ensure the product remains in its original, tightly sealed container.

If the original container is compromised, transfer the contents to a new, compatible, and

properly labeled container.

Step 3: Storage

Store the container in a designated hazardous waste accumulation area within the

laboratory.

This area should be away from incompatible materials such as acids and oxidizers.[4]

Step 4: Disposal

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Incineration is often the preferred method for disposing of phenolic waste.[2][4][5]

B. Used or Diluted Amphyl Solutions

Wastes resulting from the use of this product may be disposed of on-site or at an approved

waste disposal facility.[6]

Step 1: Neutralization (if required by local regulations)

While not always explicitly required for all phenolic disinfectants, some high-level

disinfectants require pH neutralization before drain disposal.[7]

If required by your institution or local regulations, adjust the pH of the solution to a neutral

range (typically between 6.0 and 9.0).

Step 2: Drain Disposal
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If permitted by local wastewater regulations, slowly pour the diluted and neutralized solution

down a drain, flushing with copious amounts of water.[7]

C. Spills

Small Spills:

Wear appropriate personal protective equipment (PPE), including gloves and eye protection.

Absorb the spill with an inert material such as sand, earth, or vermiculite.[2][5]

Collect the absorbed material into a sealed container for disposal as hazardous waste.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area and ensure adequate ventilation.

Contain the spill using dikes or absorbents.

Collect the spilled material for disposal through a licensed hazardous waste contractor.[8]

Do not allow the material to enter sewers or waterways.

III. Disposal of Amphyl Aerosol Cans
The disposal of Amphyl aerosol cans requires special attention due to the pressurized

container and flammable propellants.

A. Empty Aerosol Cans

An empty aerosol can may be disposed of with regular laboratory or domestic refuse.[9]

Do not puncture or incinerate the can.[10]

If available, participate in an aerosol can recycling program.

B. Partially Filled or Full Aerosol Cans
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Partially filled or full aerosol cans are considered hazardous waste.

Contact your institution's environmental health and safety department or a licensed

hazardous waste disposal company for guidance on proper disposal.[10]

Store in a well-ventilated area away from heat and ignition sources.[10]

IV. Quantitative Data Summary
Parameter Value/Range Regulation/Guideline

pH for Drain Disposal 5-9
General guidance for high-

level disinfectants[7]

Flash Point (Liquid

Concentrate)
>200°F (>93.3°C) Amphyl MSDS[6]

Storage Temperature (Aerosol) Do not exceed 130°F (54.4°C) Amphyl III MSDS[10]

V. Logical Workflow for Amphyl Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Amphyl products.
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Liquid Amphyl

Amphyl Aerosol

Liquid Amphyl Waste Is it unused concentrate?

Treat as Hazardous Waste
(Arrange for professional disposal)

Yes

Used/Diluted SolutionNo Check Local Regulations
for Drain Disposal

Permitted: Neutralize (if required)
and flush with plenty of water

Yes

Not Permitted: Treat as
Hazardous Waste

No

Aerosol Can Is the can empty?

Dispose in Regular Trash
or Recycle (Do Not Puncture/

Incinerate)

Yes

Treat as Hazardous Waste
(Contact EHS for disposal)No

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of liquid and aerosol Amphyl products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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